Cas no 1804871-76-8 (2-Amino-3-fluoro-4-(trifluoromethoxy)benzamide)

• Product Name: 2-Amino-3-fluoro-4-(trifluoromethoxy)benzamide
• CAS No: 1804871-76-8
• MF: C₈H₆F₄N₂O₂
• MW: 238.139055728912
• CID: 4960102
• Update Time: 2025-10-12

2-Amino-3-fluoro-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-fluoro-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C8H6F4N2O2/c9-5-4(16-8(10,11)12)2-1-3(6(5)13)7(14)15/h1-2H,13H2,(H2,14,15)
• InChI Key： WDAAQASCCKTATK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(N)=O)=C1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2
• Topological Polar Surface Area: 78.3

Additional information on 2-Amino-3-fluoro-4-(trifluoromethoxy)benzamide

Recent Advances in the Study of 2-Amino-3-fluoro-4-(trifluoromethoxy)benzamide (CAS: 1804871-76-8)

2-Amino-3-fluoro-4-(trifluoromethoxy)benzamide (CAS: 1804871-76-8) is a fluorinated benzamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and fluoro substituents, exhibits promising pharmacological properties, making it a subject of intensive research for potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of neurodegenerative diseases and cancer.

The synthesis of 2-Amino-3-fluoro-4-(trifluoromethoxy)benzamide has been optimized to achieve high yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving the fluorination of a benzamide precursor followed by the introduction of the trifluoromethoxy group. The final product was characterized using NMR spectroscopy and mass spectrometry, confirming its structural integrity. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in drug development.

In terms of biological activity, 2-Amino-3-fluoro-4-(trifluoromethoxy)benzamide has shown notable efficacy in modulating specific molecular targets. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its inhibitory effects on certain kinase enzymes implicated in cancer cell proliferation. The compound exhibited low micromolar IC50 values against these kinases, suggesting its potential as a lead compound for anticancer drug development. Additionally, its ability to cross the blood-brain barrier was investigated, opening avenues for its use in treating central nervous system disorders.

Further research has explored the mechanistic underpinnings of 2-Amino-3-fluoro-4-(trifluoromethoxy)benzamide's biological effects. A recent preprint on bioRxiv detailed its interaction with amyloid-beta peptides, which are associated with Alzheimer's disease. The compound was found to reduce amyloid aggregation in vitro, pointing to its potential neuroprotective properties. These findings are particularly significant given the lack of effective treatments for neurodegenerative diseases, and they underscore the need for further preclinical studies.

Despite these promising results, challenges remain in the development of 2-Amino-3-fluoro-4-(trifluoromethoxy)benzamide as a therapeutic agent. Pharmacokinetic studies have revealed moderate bioavailability and a relatively short half-life, necessitating structural modifications to improve its drug-like properties. Researchers are currently exploring derivatives of this compound to enhance its metabolic stability and target specificity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials.

In conclusion, 2-Amino-3-fluoro-4-(trifluoromethoxy)benzamide (CAS: 1804871-76-8) represents a promising scaffold for drug discovery, with demonstrated activity in both oncology and neurology. Its unique chemical structure and biological profile make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and elucidating its mechanisms of action in greater detail. The ongoing research on this compound highlights the potential of fluorinated benzamides in addressing unmet medical needs.